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Compound of Interest

Compound Name: Isovaleric acid-d7

Cat. No.: B12402204

Substance Identification and Properties

Isovaleric acid-d7 is the deuterated form of Isovaleric acid, a branched-chain fatty acid. While
specific safety data for the deuterated isotopologue is limited, the primary hazards are
expected to be similar to those of its non-deuterated counterpart due to their identical chemical
structures and functional groups.

Table 1: Physical and Chemical Properties
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Property Value Reference
Chemical Formula CsHsD70:2 [1]
Molecular Weight 109.17 g/mol [1]
CAS Number 1219805-32-9 [1]
Appearance Colorless to pale yellow liquid [2]

Strong, pungent, cheesy,

Odor sweaty [2]
Boiling Point 175-177 °C [3]
Melting Point -29 °C [2]
Flash Point 70-86 °C [2]
Density ~0.93 g/cm3 at 20 °C

Slightly soluble in water;

Solubility miscible with ethanol and [2]
ether.
Purity >98% [1]

Hazard Identification and Classification

Based on the GHS classification for Isovaleric acid, the deuterated form should be handled as
a substance with the following hazards:

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Flammable Liquids 3/4 H227: Combustible liquid[3][4]
Acute Toxicity, Oral 4 H302: Harmful if swallowed[5]
Skin Corrosion/Irritation 1B/1C H314: Causes severe skin

burns and eye damage[6][7]

H318: Causes serious eye

Serious Eye Damage 1
damage|[8]
. - H400: Very toxic to aquatic
Acute Aquatic Toxicity 1 )
life[5]
. . . H410: Very toxic to aquatic life
Chronic Aquatic Toxicity 1

with long lasting effects[5]

Note: This classification is based on the non-deuterated Isovaleric acid and should be used as
a precautionary measure for Isovaleric acid-d7.

Toxicological Information

The primary toxicological concerns are acute oral toxicity and severe corrosive effects on skin
and eyes.

Table 3: Toxicological Data

Endpoint Species Value Reference
LD50 Oral Rat >2,000 mg/kg [31[7]
LD50 Dermal Rabbit 3,560 mg/kg [3]

Experimental Protocols: Safe Handling and Storage

Given the hygroscopic nature of many deuterated compounds and the hazards of Isovaleric
acid, stringent handling and storage protocols are essential to maintain isotopic purity and
ensure personnel safety.
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General Handling Protocol

e Preparation:
o Work in a well-ventilated fume hood.

o Dry all glassware in an oven at >100°C for several hours and cool in a desiccator before
use.[9]

o Ensure emergency eyewash stations and safety showers are accessible.
o Personal Protective Equipment (PPE):

o Wear appropriate chemical-resistant gloves (e.g., nitrile), protective clothing, and eye/face
protection.[6][7]

e Dispensing and Use:

o Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent H-D exchange with
atmospheric moisture.[9]

o Avoid contact with water, alcohols, and other protic solvents unless part of the
experimental design.[9]

o Use a dry syringe to withdraw the required volume from septum-capped bottles.[9]
e Spill and Waste Disposal:

o In case of a spill, absorb with an inert material (e.g., sand, diatomite) and place in a sealed
container for disposal.[3]

o Dispose of contents/container to an approved waste disposal plant.[5]

Storage Protocol

o Temperature: Store at 4°C for long-term stability.[1]

o Atmosphere: Keep in a tightly sealed container under a dry, inert atmosphere to prevent
moisture absorption and maintain isotopic purity.[9]
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o Light: Store in amber vials or other light-protecting containers to prevent degradation.[10]

e Incompatibilities: Store away from bases, strong oxidizing agents, and reducing agents.[4]

Visualized Workflows
Safe Handling Workflow
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Safe Handling Workflow for Isovaleric Acid-d7
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Caption: Workflow for the safe handling of Isovaleric acid-d7.
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Logical Relationship of Hazards

Hazard Relationships of Isovaleric Acid-d7

Isovaleric Acid-d7

Physical Hazards Health Hazards Environmental Hazards

Combustible Liquid (H227) Harmful if Swallowed (H302) Causes Severe Skin Burns (H314) Causes Serious Eye Damage (H314) Very Toxic to Aquatic Life (H400, H410)

Click to download full resolution via product page

Caption: Key hazard classifications for Isovaleric acid-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isovaleric acid-d7 safety data sheet (SDS)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402204+#isovaleric-acid-d7-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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